Cas no 55420-10-5 (1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(2,2,3,3,3-pentafluoropropyl)pyrimidine-2,4-dione)

• Product Name: 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(2,2,3,3,3-pentafluoropropyl)pyrimidine-2,4-dione
• CAS No: 55420-10-5
• MF: C₁₂H₁₃F₅N₂O₆
• MW: 376.233441114426
• CID: 943897
• PubChem ID: 312160
• Update Time: 2025-04-19

1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(2,2,3,3,3-pentafluoropropyl)pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(2,2,3,3,3-pentafluoropropyl)pyrimidine-2,4-dione
• DTXSID50309994
• NSC221109
• Uridine,2,3,3,3-pentafluoropropyl)-
• NSC-221109
• 55420-10-5
• 5-(2,2,3,3,3-Pentafluoropropyl)-1-pentofuranosyl-2,4(1H,3H)-pyrimidinedione

• Inchi： 1S/C12H13F5N2O6/c13-11(14,12(15,16)17)1-4-2-19(10(24)18-8(4)23)9-7(22)6(21)5(3-20)25-9/h2,5-7,9,20-22H,1,3H2,(H,18,23,24)
• InChI Key： UPFWNEVZNPEDKT-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(CC1C(NC(N(C=1)C1C(C(C(CO)O1)O)O)=O)=O)F

Computed Properties

• Exact Mass: 376.06939
• Monoisotopic Mass: 376.06937695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 119.33